![molecular formula C22H23NO3 B2481210 4-(4-tert-butylphenyl)-2-(1H-indol-3-yl)-4-oxobutanoic acid CAS No. 937604-76-7](/img/structure/B2481210.png)
4-(4-tert-butylphenyl)-2-(1H-indol-3-yl)-4-oxobutanoic acid
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Description
4-(4-tert-butylphenyl)-2-(1H-indol-3-yl)-4-oxobutanoic acid is a useful research compound. Its molecular formula is C22H23NO3 and its molecular weight is 349.43. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Characterization
- Synthesis of Novel Bioactive Compounds : Maftei et al. (2013) synthesized novel natural product analogs containing a 1,2,4-oxadiazole ring, starting from an intermediate compound similar to 4-(4-tert-butylphenyl)-2-(1H-indol-3-yl)-4-oxobutanoic acid. These compounds showed potential as antitumor agents (Maftei et al., 2013).
Medicinal Chemistry and Drug Design
Inhibitors Synthesis : Nazir et al. (2018) transformed 4-(1H-indol-3-yl)butanoic acid into various compounds with significant inhibitory potential against the urease enzyme, indicating its use in drug design (Nazir et al., 2018).
Antilipidemic Agents : Ohno et al. (1999) synthesized enantiomers of a compound structurally related to this compound, evaluating their potential as antilipidemic agents (Ohno et al., 1999).
Biochemical Studies
Intramolecular Degradation Study : Kearney et al. (1993) studied the degradation of compounds similar to this compound, providing insights into the stability and degradation mechanisms of such molecules (Kearney et al., 1993).
Superoxide-Mediated Oxygenation : Itakura et al. (1994) explored the oxygenation of tryptophan analogues, which could include derivatives of this compound, revealing their behavior in superoxide-mediated reactions (Itakura et al., 1994).
Molecular Docking and Structural Analysis
- Docking and Structural Studies : Vanasundari et al. (2018) conducted molecular docking and structural studies on similar butanoic acid derivatives, providing insights into their reactivity and potential in pharmacological applications (Vanasundari et al., 2018).
Properties
IUPAC Name |
4-(4-tert-butylphenyl)-2-(1H-indol-3-yl)-4-oxobutanoic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H23NO3/c1-22(2,3)15-10-8-14(9-11-15)20(24)12-17(21(25)26)18-13-23-19-7-5-4-6-16(18)19/h4-11,13,17,23H,12H2,1-3H3,(H,25,26) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XBFFWUXQRIRPCQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)C1=CC=C(C=C1)C(=O)CC(C2=CNC3=CC=CC=C32)C(=O)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H23NO3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
349.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.